Cas no 688064-14-4 (2-Amino-5-methylthiazole-4-carboxylic acid)

• Product name: 2-Amino-5-methylthiazole-4-carboxylic acid
• CAS No: 688064-14-4
• MF: C₅H₆N₂O₂S
• MW: 158.1783
• MDL: MFCD09991769
• CID: 826578
• PubChem ID: 1512698

2-Amino-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylthiazole-4-carboxylic acid
• 2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid,2-amino-5-methyl-(9CI)
• BBL031666
• STL303703
• SBB053127
• 2-Amino-5-methylthiazol-4-carbonsaure
• EN002480
• AB0026252
• W7876
• 2-amino-5-methyl-thiazole-4-carboxylic acid
• ST24032379
• 4-thiazolecarboxylic
• A866972
• AKOS006314763
• EN300-111239
• CS-W021570
• SCHEMBL3060689
• 688064-14-4
• FT-0730045
• TS-00099
• DTXSID10363774
• MFCD09991769
• CHEMBL1822874
• 4-thiazolecarboxylic acid, 2-amino-5-methyl-
• DB-010934
• A11196
• ALBB-017835

• MDL： MFCD09991769
• Inchi： 1S/C5H6N2O2S/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H2,6,7)(H,8,9)
• InChI Key： BAANOAVDEBKXEY-UHFFFAOYSA-N
• SMILES： S1C(N([H])[H])=NC(C(=O)O[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.9

Experimental Properties

• Density: 1.532
• Boiling Point: 400.609°C at 760 mmHg
• Flash Point: 196.082°C
• Refractive Index: 1.674
• PSA: 104.45000
• LogP: 1.31310